Cas no 688774-09-6 (4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid)

• Product Name: 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid
• CAS No: 688774-09-6
• MF: C₁₂H₁₁BrN₂O₄
• MW: 327.130742311478
• CID: 6490382
• Update Time: 2025-06-08

4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid
• 3(2H)-Quinazolinebutanoic acid, 6-bromo-1,4-dihydro-2,4-dioxo-

• Inchi： 1S/C12H11BrN2O4/c13-7-3-4-9-8(6-7)11(18)15(12(19)14-9)5-1-2-10(16)17/h3-4,6H,1-2,5H2,(H,14,19)(H,16,17)
• InChI Key： RRSCOCBKMQFRPE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(=O)N(CCCC(O)=O)C1=O

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• pka: 4.62±0.10(Predicted)

Additional information on 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid

4-(6-Bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic Acid: A Comprehensive Overview

4-(6-Bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid (CAS No. 688774-09-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid is characterized by a quinazolinone core with a bromine substituent at the 6-position and a butanoic acid moiety attached to the 3-position. The quinazolinone scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the bromine atom and the carboxylic acid group adds further complexity and functionality to the molecule.

The synthesis of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid typically involves several steps. One common approach is to start with an appropriate amine and carboxylic acid or ester to form the quinazolinone core through a condensation reaction. The bromination step can then be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). Finally, the butanoic acid moiety can be introduced through an esterification or amidation reaction. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance the overall yield and purity of the final product.

Biological Properties

4-(6-Bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid has been extensively studied for its biological activities. One of its key properties is its ability to inhibit specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways. This makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid has also demonstrated anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be useful in treating conditions characterized by chronic inflammation.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid are currently being explored through various preclinical and clinical studies. One area of focus is its use as an anti-cancer agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins.

In addition to cancer research, there is growing interest in exploring the potential of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with these diseases.

Conclusion

4-(6-Bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoic acid (CAS No. 688774-09-6) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.